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Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the physical and chemical
properties of the organophosphate insecticide Phosmet and its deuterated analogue,
Phosmet-d6. The information presented herein is intended to support research, scientific
analysis, and drug development activities by offering a detailed overview of their fundamental
characteristics, the experimental methods used to determine these properties, and a visual
representation of their structural relationship and analytical workflows.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of Phosmet and Phosmet-d6 is
presented in the table below. While extensive data is available for Phosmet, specific
guantitative values for Phosmet-d6 are less common in publicly available literature, reflecting
its primary use as an internal standard in analytical testing. It is important to note that the
physical properties of isotopically labeled compounds like Phosmet-d6 are generally very
similar to their unlabeled counterparts.
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Property

Phosmet

Phosmet-d6

Chemical Formula

C11H12NO4PS2[1]

C11HeDsNO4PS2[2]

Molar Mass 317.32 g/mol [1] 323.36 g/mol [3][4]
Off-white to pink crystalline )

Appearance ] Solid
solid

] ] 66-69 °C (technical grade), 72-

Melting Point 70-75 °C

72.7 °C
- ) Decomposes below boiling ]
Boiling Point Not available

point

Water Solubility

25 mg/L at 25 °C

Slightly soluble in chloroform
and methanol; specific water

solubility data not available.

Vapor Pressure

1.33x 104 Paat 25 °C
(calculated from 1 x 10-©

mmHgQ)

Not available

Structural Relationship

Phosmet-d6 is a deuterated form of Phosmet, where the six hydrogen atoms of the two

methoxy groups are replaced with deuterium atoms. This isotopic labeling is crucial for its use

as an internal standard in quantitative analysis, particularly in mass spectrometry-based

methods, as it is chemically identical to Phosmet but has a different mass.
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(Capillary Method) (DSC/DTA Method)
Controlled Heating
of the Sample
Observation of
Phase Transition

Recording of
Melting Range/Peak

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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